An In-depth Technical Guide to Schaeffer's Salt Sodium Salt Hydrate (CAS 135-76-2)
An In-depth Technical Guide to Schaeffer's Salt Sodium Salt Hydrate (CAS 135-76-2)
This guide provides a comprehensive technical overview of Schaeffer's salt sodium salt hydrate, a key chemical intermediate. Primarily intended for researchers, chemists, and professionals in the drug development and dye manufacturing industries, this document delves into its chemical identity, synthesis, analysis, applications, and safety protocols, grounding all claims in authoritative data.
Core Chemical Identity and Properties
Schaeffer's salt is the common name for the sodium salt of 2-naphthol-6-sulfonic acid.[1] Its chemical identity is crucial for its application, particularly as a coupling component in the synthesis of azo dyes.[2][3]
The compound is characterized by a naphthalene ring functionalized with both a hydroxyl (-OH) and a sulfonate (-SO₃Na) group.[2] This structure imparts aqueous solubility and makes it a versatile intermediate.[2] While often referred to as a hydrate, the specific number of water molecules (xH₂O) can be variable, and some suppliers now omit the term 'hydrate' to avoid ambiguity, treating any moisture as an impurity.[4][5] The CAS Registry Number 135-76-2 is used for both the anhydrous and hydrate forms.[4]
Below is a diagram representing the core chemical structure of Schaeffer's Salt.
Caption: Chemical structure of Schaeffer's Salt.
Table 1: Physicochemical Properties of Schaeffer's Salt
| Property | Value | Source(s) |
| CAS Number | 135-76-2 | [2][6] |
| Molecular Formula | C₁₀H₇NaO₄S (anhydrous basis) | [6][7] |
| Molecular Weight | 246.21 g/mol (anhydrous basis) | [5][6][8][9] |
| Appearance | White to light yellow or light orange powder/crystal | [2][4][7] |
| Melting Point | >300 °C | [3][5] |
| Solubility | Freely soluble in water, slightly soluble in alcohol | [9] |
| Synonyms | Sodium 6-hydroxy-2-naphthalenesulfonate, 2-Naphthol-6-sulfonic acid sodium salt, Schaeffer's acid sodium salt | [2][7] |
Synthesis and Manufacturing Process
The industrial production of Schaeffer's salt is a well-established process rooted in the sulfonation of 2-naphthol (β-naphthol). The specific placement of the sulfonic acid group is critical, and reaction conditions are tailored to maximize the yield of the desired 6-sulfonic acid isomer.
Core Synthesis Reaction
The primary synthesis route involves the direct sulfonation of 2-naphthol using concentrated sulfuric acid.[1][10]
Causality of Experimental Choice: The temperature of the sulfonation reaction is a critical control parameter. The reaction is typically conducted at approximately 100°C.[1][11] At lower temperatures, the kinetically favored product, 2-naphthol-8-sulfonic acid (Crocein acid), is formed. At higher temperatures (around 100-120°C), the thermodynamically more stable isomer, 2-naphthol-6-sulfonic acid (Schaeffer's acid), becomes the major product. This thermodynamic control is essential for achieving a high yield of the correct isomer.
Following sulfonation, the reaction mixture is diluted with water ("drowned") and neutralized with a sodium base, such as sodium hydroxide or sodium carbonate, to precipitate the sodium salt.[10]
Impurities and Purification
The sulfonation process is not perfectly selective and generates several by-products that must be removed to ensure the purity of the final product. Key impurities include:
Trustworthiness through Self-Validation: A multi-step purification process is mandatory for achieving the high purity required for dye synthesis. A conventional method involves dissolving the crude salt in water, treating the solution with activated carbon to remove unreacted 2-naphthol, and then performing selective precipitation.[10][11] DONS can be selectively removed as its disodium salt at a pH above 9, after which the pH is adjusted to a range of 2-7 to salt out the purified Schaeffer's salt.[11] Each step's efficacy must be validated by in-process analytical checks (e.g., HPLC) before proceeding.
Generalized Laboratory Synthesis Protocol
-
Sulfonation: Carefully add 1 mole of 2-naphthol to 2-3 moles of concentrated sulfuric acid in a reaction vessel equipped with a stirrer and temperature control.
-
Heating: Heat the mixture to 100-110°C and maintain this temperature for 4-6 hours until the sulfonation is substantially complete.
-
Drowning: Cool the reaction mixture and slowly pour it into a vessel containing cold water or ice, with constant stirring.
-
Neutralization & Precipitation: Neutralize the acidic solution with a saturated solution of sodium carbonate or a 20-30% sodium hydroxide solution until the pH is alkaline (pH > 9). This precipitates the crude sodium salt.
-
Isolation: Isolate the crude Schaeffer's salt by filtration.
-
Purification: Re-dissolve the crude product in hot water. Adjust pH to >9 and filter if necessary to remove DONS. Treat with activated carbon. Adjust the filtrate pH to ~4-5 with an acid like HCl or H₂SO₄.
-
Salting Out: Add sodium chloride (common salt) to the solution to decrease the solubility of the product, causing the purified Schaeffer's salt to precipitate.[10]
-
Final Isolation & Drying: Filter the purified product, wash with a cold brine solution, and dry in an oven.
The following diagram illustrates the key stages of this workflow.
Caption: Generalized workflow for the synthesis and purification of Schaeffer's Salt.
Industrial Applications
The primary and most significant application of Schaeffer's salt is as a crucial intermediate in the synthesis of azo dyes.[2] It acts as a "coupling component."
Role in Azo Dye Synthesis
Azo dyes are characterized by the R-N=N-R' functional group. Their synthesis involves a two-step process:
-
Diazotization: An aromatic amine (the diazo component) is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.
-
Azo Coupling: The diazonium salt is then reacted with a coupling component, such as Schaeffer's salt. The electron-rich naphthalene ring of Schaeffer's salt is attacked by the electrophilic diazonium salt, forming the azo bond.
The hydroxyl group on Schaeffer's salt activates the ring system for this electrophilic substitution. The position of the coupling is directed by the existing functional groups. This reaction is fundamental to producing a wide range of colors. For instance, Schaeffer's salt is a precursor in the synthesis of FD&C Red No. 40 and Food Orange 3.[3][5][11]
In the textile industry, salts like sodium chloride or sodium sulfate (Glauber's salt) are also used in the dyeing bath itself.[13] They act as electrolytes to improve the affinity of anionic dyes for cellulosic fibers, promoting dye exhaustion from the solution onto the fabric.[13][14][15]
The diagram below shows the general mechanism of azo coupling with Schaeffer's salt.
Caption: General schematic of azo dye synthesis using Schaeffer's Salt.
Analytical Characterization and Quality Control
Ensuring the purity of Schaeffer's salt is paramount for consistent performance in dye synthesis. Several analytical techniques are employed for quality control.
-
High-Performance Liquid Chromatography (HPLC): This is the method of choice for quantifying the main component and resolving it from key impurities like R-acid and DONS.[4][16] A collaborative study has demonstrated the effectiveness of HPLC for determining Schaeffer's salt and related intermediates in food dyes like FD&C Yellow No. 6.[16]
-
Titration: Ion exchange titration can be used to determine the overall purity of the salt, calculated on an anhydrous basis.[4]
-
Spectrophotometry: UV spectrophotometry can be used in conjunction with column chromatography to determine specific impurities, such as DONS.[12]
-
Moisture Content: The water content is a critical parameter, often determined by Karl Fischer titration or by loss on drying.[4]
Table 2: Typical Quality Control Parameters
| Parameter | Method | Typical Specification | Source(s) |
| Purity (Assay) | HPLC / Ion Exchange Titration | >97.0% | [4][6] |
| Water Content | Karl Fischer / Loss on Drying | <20.0% (variable) | [4] |
| Impurities (e.g., DONS, R-acid) | HPLC | Specified limits (e.g., <0.5%) | [11][17] |
Safety, Handling, and Storage
Schaeffer's salt sodium salt hydrate requires careful handling in a laboratory or industrial setting. The following information is synthesized from typical Safety Data Sheets (SDS).
Table 3: GHS Hazard Information
| Classification | Hazard Statement(s) | Precautionary Statement(s) | Source(s) |
| Skin Irritation (Category 2) | H315: Causes skin irritation | P264, P280, P302+P352 | [5][8] |
| Eye Irritation (Category 2) | H319: Causes serious eye irritation | P280, P305+P351+P338 | [5][8] |
| Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System | H335: May cause respiratory irritation | P261, P271 | [5] |
Handling and Personal Protective Equipment (PPE)
-
Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.
-
Personal Protective Equipment:
-
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
-
Skin Protection: Wear impervious gloves (e.g., nitrile rubber).
-
Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if dust generation is significant.[5]
-
Storage and Stability
-
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] The material can be light-sensitive.[4]
-
Incompatibilities: Keep away from strong oxidizing agents.
Conclusion
Schaeffer's salt sodium salt hydrate (CAS 135-76-2) is a foundational chemical intermediate whose utility is defined by its specific molecular structure. Its synthesis via the temperature-controlled sulfonation of 2-naphthol is a classic example of thermodynamic process control in organic chemistry. While its primary application remains in the creation of a vast array of azo dyes, the purity of the material is non-negotiable for achieving desired outcomes in color and performance. Strict adherence to established analytical quality control methods and safety protocols is essential for the effective and safe utilization of this versatile compound.
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